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Compound of Interest

Compound Name: Daphnecinnamte B

Cat. No.: B1668641

A comprehensive search of available scientific literature and chemical databases has yielded
no specific information on a compound identified as "Daphnecinnamate B." This suggests that
"Daphnecinnamate B" may be a novel, recently isolated, or perhaps a proprietary compound
not yet described in publicly accessible resources. It is also possible that the name is a
synonym or contains a typographical error.

The genus Daphne, belonging to the Thymelaeaceae family, is known to be a rich source of a
wide variety of bioactive secondary metabolites.[1] Extensive phytochemical investigations of
various Daphne species have led to the isolation and characterization of numerous
compounds, broadly categorized into:

o Coumarins: These are a significant class of compounds found in the Daphne genus.[1][2]
o Flavonoids: Various flavonoids have also been identified.[1][2]

e Lignans: Several lignans are known constituents of these plants.[1]

« Steroids: Steroidal compounds are also present.[1]

o Terpenoids: This is a diverse group of compounds, with daphnane-type diterpenoids being
particularly characteristic of the genus.[3][4]
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While the name "Daphnecinnamate B" suggests a possible cinnamoyl derivative, a class of
compounds known to occur in the plant kingdom, no specific compound with this name could
be traced within the context of the Daphne genus or other related plant families based on the
conducted searches.

Without any available data on the physical and chemical properties, experimental protocols for
its isolation or synthesis, or studies on its biological activity and potential signaling pathway
interactions, it is not possible to provide an in-depth technical guide as requested.

Researchers, scientists, and drug development professionals interested in this specific
compound are encouraged to:

» Verify the compound name and structure: Ensure the accuracy of the name and seek its
chemical structure (e.g., SMILES or InChl key) for more precise database searches.

o Consult specialized databases: Explore more specialized or proprietary chemical and
biological databases that may contain information on novel or less-common compounds.

» Review recent publications and patents: Scrutinize the latest scientific literature and patent
filings related to natural product chemistry and the Daphne genus for any recent discoveries.

Until "Daphnecinnamate B" is formally described in the scientific literature, a detailed technical
guide on its properties and activities cannot be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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